Cas no 1706454-98-9 (Ethyl 4-2-(2-tert-butoxy-2-oxoethyl)hydrazino-4-oxobutanoate)

• Product Name: Ethyl 4-2-(2-tert-butoxy-2-oxoethyl)hydrazino-4-oxobutanoate
• CAS No: 1706454-98-9
• MF: C₁₂H₂₂N₂O₅
• MW: 274.313483715057
• CID: 4703821
• Update Time: 2025-06-15

Ethyl 4-2-(2-tert-butoxy-2-oxoethyl)hydrazino-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-[2-(2-tert-butoxy-2-oxoethyl)hydrazino]-4-oxobutanoate
• Ethyl 4-2-(2-tert-butoxy-2-oxoethyl)hydrazino-4-oxobutanoate

• Inchi： 1S/C12H22N2O5/c1-5-18-10(16)7-6-9(15)14-13-8-11(17)19-12(2,3)4/h13H,5-8H2,1-4H3,(H,14,15)
• InChI Key： YEXZQVJYODCDGT-UHFFFAOYSA-N
• SMILES： O(C(CNNC(CCC(=O)OCC)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 323
• Topological Polar Surface Area: 93.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 4-2-(2-tert-butoxy-2-oxoethyl)hydrazino-4-oxobutanoate

Comprehensive Analysis of Ethyl 4-2-(2-tert-butoxy-2-oxoethyl)hydrazino-4-oxobutanoate (CAS No. 1706454-98-9)

In the realm of organic chemistry and pharmaceutical research, Ethyl 4-2-(2-tert-butoxy-2-oxoethyl)hydrazino-4-oxobutanoate (CAS No. 1706454-98-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of hydrazine derivatives, which are widely explored for their versatility in synthetic chemistry and drug development. Its molecular formula and intricate structure make it a subject of interest for researchers focusing on peptide synthesis, bioconjugation, and prodrug design.

The CAS No. 1706454-98-9 is a critical identifier for this compound, ensuring precise communication among scientists and regulatory bodies. The ethyl ester and tert-butoxy functional groups in its structure contribute to its solubility and stability, making it suitable for various experimental conditions. Recent trends in green chemistry have also sparked interest in such compounds, as researchers seek eco-friendly alternatives for traditional synthetic routes. The compound’s potential role in biodegradable materials and sustainable chemistry aligns with the global push for environmentally responsible innovations.

One of the most frequently searched questions regarding Ethyl 4-2-(2-tert-butoxy-2-oxoethyl)hydrazino-4-oxobutanoate revolves around its synthetic pathways and reaction mechanisms. Researchers often inquire about optimized protocols for its preparation, given its relevance in medicinal chemistry and material science. The compound’s hydrazino moiety is particularly noteworthy, as it serves as a versatile linker in the construction of complex molecules. This feature has led to its exploration in targeted drug delivery systems and biomarker labeling, addressing contemporary challenges in personalized medicine.

Another hot topic tied to this compound is its spectroscopic characterization. Advanced techniques such as NMR, IR, and mass spectrometry are routinely employed to confirm its purity and structural integrity. The growing demand for high-purity reagents in biopharmaceuticals has further elevated the importance of rigorous analytical validation for compounds like CAS No. 1706454-98-9. Additionally, its stability under various pH and temperature conditions is a key consideration for industrial applications, prompting studies on its degradation kinetics and storage recommendations.

The compound’s potential in catalysis and polymer chemistry is another area of active research. Its ability to act as a cross-linking agent or monomer modifier has been explored in the development of novel polymeric materials with tailored properties. This aligns with the broader industry trend toward smart materials and functional coatings, where precise molecular control is paramount. Furthermore, its compatibility with click chemistry protocols has opened doors for its use in bioorthogonal reactions, a cutting-edge field with applications in diagnostics and therapeutics.

In summary, Ethyl 4-2-(2-tert-butoxy-2-oxoethyl)hydrazino-4-oxobutanoate (CAS No. 1706454-98-9) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural features, combined with the evolving demands of modern chemistry and biotechnology, ensure its continued relevance in research and industrial settings. As the scientific community delves deeper into its properties and potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, materials science, and sustainability.